Titanium tetrachloride
Titanium tetrachloride
Titanium tetrachloride is a colorless to pale yellow liquid that has fumes with a strong odor. If it comes in contact with water, it rapidly forms hydrochloric acid, as well as titanium compounds. Titanium tetrachloride is not found naturally in the environment and is made from minerals that contain titanium. It is used to make titanium metal and other titanium-containing compounds, such as titanium dioxide, which is used as a white pigment in paints and other products and to produce other chemicals.
Environmental exposure to titanium tetrachloride is unlikely because it breaks down rapidly in water. Titanium tetrachloride is highly irritating to the skin, eyes, and mucous membranes in humans. Acute (short-term) exposure may result in surface skin burns and marked congestion and constriction of various sections of the upper respiratory tract in humans. Acute exposure may also damage the eyes. Diseases of the lung (pleural diseases) have been associated with chronic (long-term) occupational exposure of titanium tetrachloride in titanium metal production workers. Chronic inhalation exposure may result in upper respiratory tract irritation, chronic bronchitis, cough, bronchoconstriction, wheezing, chemical pneumonitis, or pulmonary edema in humans. EPA has not classified titanium tetrachloride with respect to carcinogenicity.
Environmental exposure to titanium tetrachloride is unlikely because it breaks down rapidly in water. Titanium tetrachloride is highly irritating to the skin, eyes, and mucous membranes in humans. Acute (short-term) exposure may result in surface skin burns and marked congestion and constriction of various sections of the upper respiratory tract in humans. Acute exposure may also damage the eyes. Diseases of the lung (pleural diseases) have been associated with chronic (long-term) occupational exposure of titanium tetrachloride in titanium metal production workers. Chronic inhalation exposure may result in upper respiratory tract irritation, chronic bronchitis, cough, bronchoconstriction, wheezing, chemical pneumonitis, or pulmonary edema in humans. EPA has not classified titanium tetrachloride with respect to carcinogenicity.
Brand Name:
Vulcanchem
CAS No.:
7550-45-0
VCID:
VC0148054
InChI:
InChI=1S/4ClH.Ti/h4*1H;/q;;;;+4/p-4
SMILES:
Cl[Ti](Cl)(Cl)Cl
Molecular Formula:
TiCl4
Cl4Ti
Cl4Ti
Molecular Weight:
189.7 g/mol
Titanium tetrachloride
CAS No.: 7550-45-0
Reference Standards
VCID: VC0148054
Molecular Formula: TiCl4
Cl4Ti
Molecular Weight: 189.7 g/mol
CAS No. | 7550-45-0 |
---|---|
Product Name | Titanium tetrachloride |
Molecular Formula | TiCl4 Cl4Ti |
Molecular Weight | 189.7 g/mol |
IUPAC Name | tetrachlorotitanium |
Standard InChI | InChI=1S/4ClH.Ti/h4*1H;/q;;;;+4/p-4 |
Standard InChIKey | XJDNKRIXUMDJCW-UHFFFAOYSA-J |
SMILES | Cl[Ti](Cl)(Cl)Cl |
Canonical SMILES | [Cl-].[Cl-].[Cl-].[Cl-].[Ti+4] |
Boiling Point | 136.4 °C |
Density | Relative density (water = 1): 1.7 |
Melting Point | -24.1 °C |
Physical Description | DryPowder, WetSolid; GasVapor; Liquid COLOURLESS-TO-LIGHT-YELLOW LIQUID WITH PUNGENT ODOUR. |
Description | Titanium tetrachloride is a colorless to pale yellow liquid that has fumes with a strong odor. If it comes in contact with water, it rapidly forms hydrochloric acid, as well as titanium compounds. Titanium tetrachloride is not found naturally in the environment and is made from minerals that contain titanium. It is used to make titanium metal and other titanium-containing compounds, such as titanium dioxide, which is used as a white pigment in paints and other products and to produce other chemicals. Environmental exposure to titanium tetrachloride is unlikely because it breaks down rapidly in water. Titanium tetrachloride is highly irritating to the skin, eyes, and mucous membranes in humans. Acute (short-term) exposure may result in surface skin burns and marked congestion and constriction of various sections of the upper respiratory tract in humans. Acute exposure may also damage the eyes. Diseases of the lung (pleural diseases) have been associated with chronic (long-term) occupational exposure of titanium tetrachloride in titanium metal production workers. Chronic inhalation exposure may result in upper respiratory tract irritation, chronic bronchitis, cough, bronchoconstriction, wheezing, chemical pneumonitis, or pulmonary edema in humans. EPA has not classified titanium tetrachloride with respect to carcinogenicity. |
Related CAS | 7550-45-0 (Parent) 7705-07-9 (Parent) |
Solubility | Solubility in water: reaction |
Synonyms | TiCl4 titanium tetrachloride titanium tetrachloride, 46Ti,35Cl4-labeled titanium tetrachloride, 47Ti,35Cl4-labeled titanium tetrachloride, 48Ti,35Cl3,37Cl-labeled titanium tetrachloride, 48Ti,35Cl4-labeled titanium tetrachloride, 48Ti,37Cl4-labeled titanium tetrachloride, 49Ti,35Cl4-labeled titanium tetrachloride, 50Ti,35Cl4-labeled |
Vapor Density | Relative vapor density (air = 1): 6.5 |
Vapor Pressure | Vapor pressure, kPa at 21.3 °C: 1.3 |
PubChem Compound | 24193 |
Last Modified | Nov 11 2021 |
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